Cas no 56453-85-1 (4-chloro-2(5H)-Furanone)

• Product Name: 4-chloro-2(5H)-Furanone
• CAS No: 56453-85-1
• MF: C₄H₃ClO₂
• MW: 118.51842045784
• CID: 348825
• PubChem ID: 12321046
• Update Time: 2025-04-19

4-chloro-2(5H)-Furanone Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2(5H)-Furanone
• 2(5H)-Furanone, 4-chloro-
• 3-chloro-2H-furan-5-one
• 4-chloro-5H-furan-2-one
• 4-chloro-2,5-dihydrofuran-2-one
• DTXSID50488556
• SCHEMBL5747706
• 4-Chlorofuran-2(5H)-one
• 56453-85-1

• Inchi： 1S/C4H3ClO2/c5-3-1-4(6)7-2-3/h1H,2H2
• InChI Key： KNPNOTCWYKOXTH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=O)OC1

Computed Properties

• Exact Mass: 117.98219
• Monoisotopic Mass: 117.9821570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides